Cas no 1004209-24-8 ((E)-1-(3-Chlorophenyl)-3-(2,4-dichlorophenyl)prop-2-en-1-one)

• Product Name: (E)-1-(3-Chlorophenyl)-3-(2,4-dichlorophenyl)prop-2-en-1-one
• CAS No: 1004209-24-8
• MF: C₁₅H₉Cl₃O
• MW: 311.590361356735
• CID: 4675548
• Update Time: 2025-10-31

(E)-1-(3-Chlorophenyl)-3-(2,4-dichlorophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-(3-Chlorophenyl)-3-(2,4-dichlorophenyl)prop-2-en-1-one
• (E)-1-(3-chlorophenyl)-3-(2,4-dichlorophenyl)prop-2-en-1-one
• (E)-1-(3-Chlorophenyl)-3-(2,4-dichlorophenyl)prop-2-en-1-one

• Inchi： 1S/C15H9Cl3O/c16-12-3-1-2-11(8-12)15(19)7-5-10-4-6-13(17)9-14(10)18/h1-9H/b7-5+
• InChI Key： PLGXRPDALSLRCU-FNORWQNLSA-N
• SMILES： ClC1C=C(C=CC=1/C=C/C(C1C=CC=C(C=1)Cl)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 342
• XLogP3: 5.4
• Topological Polar Surface Area: 17.1

Additional information on (E)-1-(3-Chlorophenyl)-3-(2,4-dichlorophenyl)prop-2-en-1-one

Comprehensive Analysis of (E)-1-(3-Chlorophenyl)-3-(2,4-dichlorophenyl)prop-2-en-1-one (CAS No. 1004209-24-8)

The compound (E)-1-(3-Chlorophenyl)-3-(2,4-dichlorophenyl)prop-2-en-1-one (CAS No. 1004209-24-8) is a chlorinated aromatic enone derivative that has garnered significant attention in recent years due to its potential applications in pharmaceutical and material science research. This organic compound features a unique α,β-unsaturated ketone structure, which is often associated with bioactive properties. Researchers have explored its role as a chemical intermediate in synthesizing more complex molecules, particularly in the development of novel therapeutic agents.

One of the key structural features of CAS No. 1004209-24-8 is its conjugated system, formed by the prop-2-en-1-one moiety. This conjugation contributes to its stability and reactivity, making it a valuable building block in organic synthesis. The presence of chlorine substituents at the 3-, 2-, and 4-positions of the phenyl rings further enhances its electronic properties, which can influence its interactions in molecular docking studies or catalysis applications.

In the context of current research trends, (E)-1-(3-Chlorophenyl)-3-(2,4-dichlorophenyl)prop-2-en-1-one has been investigated for its potential role in drug discovery. Its structural similarity to known pharmacophores has led to studies examining its anti-inflammatory and antioxidant properties. Additionally, the compound's UV-absorbing characteristics have sparked interest in its use for photostabilization in polymer chemistry, aligning with the growing demand for advanced materials in industrial applications.

The synthesis of CAS No. 1004209-24-8 typically involves a Claisen-Schmidt condensation reaction between appropriately substituted benzaldehydes and acetophenones. This method is favored for its high yield and selectivity, particularly when producing the E-isomer of the compound. Recent advancements in green chemistry have also explored catalytic systems to optimize this process, reducing waste and improving atom economy – a topic of significant interest in sustainable chemistry circles.

From an analytical perspective, (E)-1-(3-Chlorophenyl)-3-(2,4-dichlorophenyl)prop-2-en-1-one can be characterized using various spectroscopic techniques. NMR spectroscopy reveals distinct proton environments, while mass spectrometry confirms its molecular weight. The compound's crystallographic data, when available, provides valuable insights into its molecular geometry and intermolecular interactions, information crucial for understanding its behavior in different environments.

In material science applications, researchers have examined the compound's potential as a liquid crystal precursor or as a component in organic electronic devices. Its π-conjugated system makes it particularly interesting for studies involving charge transport properties, a hot topic in the development of next-generation semiconductors. These investigations align with current industry trends toward flexible electronics and energy-efficient materials.

The stability profile of CAS No. 1004209-24-8 under various conditions has been another area of research focus. Studies have examined its thermal degradation patterns and photochemical behavior, important considerations for both storage and application purposes. Such data is particularly valuable for formulators working with this compound in specialty chemicals or performance materials.

As research into (E)-1-(3-Chlorophenyl)-3-(2,4-dichlorophenyl)prop-2-en-1-one continues, its potential applications appear increasingly diverse. From serving as a key intermediate in pharmaceutical synthesis to contributing to advancements in functional materials, this compound exemplifies how carefully designed small molecules can have wide-ranging scientific impact. Future studies may further elucidate its biological activities or explore novel derivatives with enhanced properties.

For researchers working with CAS No. 1004209-24-8, proper handling and characterization remain essential. While not classified as hazardous under standard conditions, appropriate laboratory safety protocols should always be followed when working with any chemical substance. The compound's structure-activity relationships continue to be an active area of investigation, particularly in academic and industrial research settings focused on molecular design and property optimization.

The commercial availability of (E)-1-(3-Chlorophenyl)-3-(2,4-dichlorophenyl)prop-2-en-1-one has increased in recent years, reflecting growing demand from the research community. Suppliers typically provide detailed technical specifications and certificates of analysis, ensuring researchers can obtain material suitable for their specific applications. As with any specialized chemical, purity and isomeric composition should be verified for critical applications.

In conclusion, CAS No. 1004209-24-8 represents an interesting case study in how targeted molecular architecture can yield compounds with diverse potential applications. Its continued study contributes to our understanding of structure-property relationships in organic chemistry while offering practical value across multiple scientific disciplines. As research methodologies advance and application needs evolve, this compound will likely remain relevant in both academic and industrial contexts.